![molecular formula C8H14ClF2NO B6224390 3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride CAS No. 2763755-20-8](/img/no-structure.png)
3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride
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Overview
Description
3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride (DFCM-OHCl) is a synthetic compound that has been extensively studied due to its potential as a pharmaceutical agent. It has a wide range of applications in research and development, including drug synthesis, chemical catalysis, and biochemistry. It has been used in the synthesis of various drugs, such as diazepam, ketamine, and phenobarbital. DFCM-OHCl has also been used to study the mechanism of action of several drugs and the biochemical and physiological effects of these drugs on the human body.
Scientific Research Applications
3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride has been widely used in various scientific research applications. It has been used in the synthesis of drugs, such as diazepam, ketamine, and phenobarbital. It has also been used to study the mechanism of action of several drugs and the biochemical and physiological effects of these drugs on the human body. Furthermore, it has been used in the synthesis of various catalysts, such as transition metal complexes, for use in organic synthesis.
Mechanism of Action
The mechanism of action of 3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride is not fully understood. It is believed to act as an agonist at the serotonin receptor, which is involved in the regulation of various physiological processes, such as mood and appetite. It is also believed to act as an antagonist at the dopamine receptor, which is involved in the regulation of various physiological processes, such as reward and motivation.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects on the human body. It has been found to increase serotonin levels in the brain, which can lead to increased mood and appetite. It has also been found to decrease dopamine levels in the brain, which can lead to decreased reward and motivation. Additionally, it has been found to have an anxiolytic effect, which can help reduce anxiety.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride in lab experiments is its low toxicity. It has been found to be relatively safe for use in laboratory settings, and is not toxic to humans or animals. Additionally, it is relatively easy to synthesize and is readily available in most chemical supply stores.
A major limitation of using this compound in lab experiments is its lack of specificity. It has been found to interact with a variety of receptors in the body, which can lead to unpredictable results. Additionally, it has been found to interact with other drugs, which can lead to unpredictable side effects.
Future Directions
Future research on 3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride should focus on further elucidating its mechanism of action and its biochemical and physiological effects. Additionally, research should focus on developing more specific compounds that are able to target specific receptors in the body. Research should also focus on further exploring the potential applications of this compound in drug synthesis and chemical catalysis. Additionally, research should focus on further exploring the potential applications of this compound in drug delivery systems and its potential use in drug delivery systems for the treatment of various diseases.
Synthesis Methods
The synthesis of 3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride is accomplished through a multi-step process. The first step involves the reaction of 2,2-difluorocyclopropylmethyl bromide with sodium hydroxide to form the sodium salt of 3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine. This is followed by the reaction of the sodium salt with hydrochloric acid to form this compound. The reaction is typically carried out in an aqueous medium at room temperature.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride involves the reaction of 2,2-difluorocyclopropanecarboxaldehyde with oxirane followed by reduction of the resulting oxirane with sodium borohydride. The resulting alcohol is then reacted with ammonia to form the desired amine, which is then converted to the hydrochloride salt.", "Starting Materials": [ "2,2-difluorocyclopropanecarboxaldehyde", "Oxirane", "Sodium borohydride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "2,2-difluorocyclopropanecarboxaldehyde is reacted with oxirane in the presence of a Lewis acid catalyst to form the corresponding oxirane.", "The resulting oxirane is then reduced with sodium borohydride to form the corresponding alcohol.", "The alcohol is then reacted with ammonia in the presence of a catalyst to form the desired amine.", "The amine is then converted to the hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
2763755-20-8 |
Molecular Formula |
C8H14ClF2NO |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
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